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Compound of Interest

Compound Name: 2-C-methyl-D-erythritol

Cat. No.: B031524 Get Quote

Comprehensive Safety & Handling Guide: 2-C-
methyl-D-erythritol
A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Procedural Integrity

This guide provides essential safety protocols and operational procedures for handling 2-C-
methyl-D-erythritol in a research environment. As an intermediate in the non-mevalonate

(MEP) pathway for isoprenoid biosynthesis—a pathway found in many pathogens but not in

humans—this compound is of significant interest in the development of novel antibacterial and

antimalarial drugs.[1] Adherence to these guidelines is critical for ensuring the safety of

laboratory personnel and maintaining the integrity of experimental outcomes.

Hazard Assessment & Chemical Profile
While 2-C-methyl-D-erythritol is not classified as a hazardous substance under GHS/OSHA

standards, it is a combustible material that requires diligent handling as with any laboratory

chemical. The primary risks are associated with its physical form—as a fine powder, it has the

potential to form explosive dust mixtures in the air, and as with any chemical, inhalation, and

contact with skin or eyes should be avoided.

Table 1: Physicochemical Properties of 2-C-methyl-D-erythritol
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Property Value Source(s)

Physical State

Viscous liquid (clear,
colorless) or Solid (white
granules/powder)

[2][3]

CAS Number 58698-37-6 [3]

Molecular Formula C₅H₁₂O₄ [3]

Molecular Weight 136.15 g/mol [3]

Melting Point 118 - 123 °C (244 - 253 °F) [2]

Boiling Point 329 - 331 °C (624 - 628 °F)

Solubility Soluble in water and methanol [2][3]

| Storage Temperature| Recommended: -20°C or 2-8°C | |

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are the most critical barriers against chemical exposure.

The causality is simple: preventing contact eliminates the risk of absorption or irritation. A multi-

layered approach ensures comprehensive protection.

Table 2: Required PPE for Handling 2-C-methyl-D-erythritol
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Protection Type Specification
Rationale and Procedural
Notes

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles.

Mandatory at all times.

Protects against
accidental splashes when
handling solutions and
airborne particles when
working with the solid
form.[4]

Hand Protection
Impervious gloves (e.g.,

nitrile).

Prevents direct skin contact.

Gloves should be inspected for

integrity before use and

changed immediately if

contaminated.[4]

Body Protection Long-sleeved lab coat.

Protects skin from accidental

spills and contamination. The

lab coat should be kept fully

fastened.

| Respiratory Protection| NIOSH-approved dust mask or respirator. | Required when handling

the solid form outside of a fume hood or when dust generation is likely. This prevents inhalation

of airborne particles. Ensure proper fit and consult your institution's safety officer for respirator

selection. |

Standard Operating Procedures (SOPs)
A self-validating protocol relies on consistent, logical steps that minimize risk at every stage.

The following workflows are designed to be clear, repeatable, and safe.

Safe Handling and Use
Preparation: Before handling, review this guide and the Safety Data Sheet (SDS). Ensure a

safety shower and eyewash station are accessible.[2]
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Work Area: Conduct all manipulations in a well-ventilated area. For weighing the solid

powder or any procedure that could generate dust, use a chemical fume hood or a ventilated

balance enclosure.[4]

Donning PPE: Put on all required PPE as specified in Table 2.

Retrieval: Retrieve the chemical from its designated storage location (e.g., -20°C freezer).

Allow the container to equilibrate to room temperature before opening to prevent water

condensation.

Weighing/Measuring: Handle the container carefully. If weighing the solid, use gentle

scooping motions to avoid creating dust clouds.

Transfer/Use: When transferring the chemical or adding it to a solution, aim to minimize

splashes or dust.

Storage Return: Securely close the container and wipe it down with a damp cloth to remove

any external contamination before returning it to storage.

Cleanup: Clean the work area thoroughly.

Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated outer surfaces.

Hygiene: Wash hands thoroughly with soap and water after work is complete.
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Diagram 1: Safe Handling Workflow for 2-C-methyl-D-erythritol
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Caption: A flowchart illustrating the procedural steps for the safe handling of 2-C-methyl-D-
erythritol.

Storage Requirements
Proper storage is essential for maintaining chemical stability and preventing hazardous

situations.

Container: Keep the container tightly closed to prevent contamination.[2]

Atmosphere: Store in a dry, well-ventilated place.[2]

Temperature: Store at the recommended temperature, typically -20°C for long-term stability.

Incompatibilities: Store away from strong oxidizing agents and strong bases.[2]

Emergency & Disposal Protocols
Preparedness is key to managing unexpected events safely and effectively.

Spill Response
Evacuate & Alert: Alert personnel in the immediate area and evacuate if the spill is large or

dust is generated.

Protect Yourself: Don appropriate PPE, including respiratory protection and chemical-

resistant gloves.[5]

Containment: Prevent the spill from entering drains.

Cleanup (Solid): Gently sweep or shovel the material into a suitable, labeled, and closed

container for disposal. Avoid actions that generate dust.[2]

Cleanup (Liquid/Solution): Absorb with an inert material (e.g., sand, vermiculite) and place in

a labeled container for disposal.[6]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of all contaminated materials (including PPE) as chemical waste.
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Diagram 2: Spill Response & Decontamination Protocol
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Caption: A workflow for responding to an accidental spill of 2-C-methyl-D-erythritol.
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First Aid Measures
Immediate and correct first aid can significantly mitigate the effects of an exposure.

Table 3: First Aid Quick Reference

Exposure Route Action Source(s)

Inhalation

Move the person to fresh
air. If breathing is difficult,
seek medical attention.

[5]

Skin Contact

Immediately remove

contaminated clothing. Rinse

skin with plenty of water or

shower.

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

and seek medical attention.

[6]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water and have the person drink two

glasses of water. Consult a doctor if feeling unwell. |[5] |

Waste Disposal
Chemical waste disposal is strictly regulated. Never dispose of 2-C-methyl-D-erythritol or its

containers in the standard trash or down the sanitary sewer unless explicitly permitted by your

institution's Environmental Health & Safety (EH&S) office.

Collect Waste: Place all waste material (spilled substance, contaminated absorbents, used

PPE) into a clearly labeled, sealed, and compatible waste container.

Consult Regulations: Adhere to all local, state, and federal waste disposal regulations.

Arrange Pickup: Contact your institution's EH&S department to arrange for proper disposal.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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